3-Decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone
3-Decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone
The enzyme fatty acid amide hydrolase (FAAH) is capable of hydrolyzing and inactivating anandamide and other fatty acid amides that act as agonists for the central cannabinoid (CB1) receptor. CAY10570 is a reversible competitive inhibitor of FAAH activity exhibiting an IC50 value of 1.3 µM. CAY10570 has no affinity for the human CB1 receptor and acts as a competitive inhibitor of FAAH activity without being hydrolyzed by the enzyme.
Brand Name:
Vulcanchem
CAS No.:
875014-22-5
VCID:
VC0104506
InChI:
InChI=1S/C25H32N2OS/c1-2-3-4-5-6-7-8-15-20-27-23(28)25(26-24(27)29,21-16-11-9-12-17-21)22-18-13-10-14-19-22/h9-14,16-19H,2-8,15,20H2,1H3,(H,26,29)
SMILES:
CCCCCCCCCCN1C(=O)C(NC1=S)(C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C25H32N2OS
Molecular Weight:
408.6 g/mol
3-Decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone
CAS No.: 875014-22-5
Reference Standards
VCID: VC0104506
Molecular Formula: C25H32N2OS
Molecular Weight: 408.6 g/mol
| CAS No. | 875014-22-5 |
|---|---|
| Product Name | 3-Decyl-5,5'-diphenyl-2-thioxo-4-imidazolidinone |
| Molecular Formula | C25H32N2OS |
| Molecular Weight | 408.6 g/mol |
| IUPAC Name | 3-decyl-5,5-diphenyl-2-sulfanylideneimidazolidin-4-one |
| Standard InChI | InChI=1S/C25H32N2OS/c1-2-3-4-5-6-7-8-15-20-27-23(28)25(26-24(27)29,21-16-11-9-12-17-21)22-18-13-10-14-19-22/h9-14,16-19H,2-8,15,20H2,1H3,(H,26,29) |
| Standard InChIKey | ACGQTBAFQLDLFS-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCN1C(=O)C(NC1=S)(C2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | CCCCCCCCCCN1C(=O)C(NC1=S)(C2=CC=CC=C2)C3=CC=CC=C3 |
| Description | The enzyme fatty acid amide hydrolase (FAAH) is capable of hydrolyzing and inactivating anandamide and other fatty acid amides that act as agonists for the central cannabinoid (CB1) receptor. CAY10570 is a reversible competitive inhibitor of FAAH activity exhibiting an IC50 value of 1.3 µM. CAY10570 has no affinity for the human CB1 receptor and acts as a competitive inhibitor of FAAH activity without being hydrolyzed by the enzyme. |
| Synonyms | 3-decyl-5,5/'-diphenyl-2-thioxo-4-imidazolidinone |
| Reference | 1.Cravatt, B.F.,Giang, D.K.,Mayfield, S.P., et al. Molecular characterization of an enzyme that degrades neuromodulatory fatty-acid amides. Nature 384, 83-87 (1996). |
| PubChem Compound | 11502403 |
| Last Modified | Nov 11 2021 |
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